![molecular formula C18H24N2O3 B5170360 N'-[4-(allyloxy)-3-ethoxybenzylidene]cyclopentanecarbohydrazide](/img/structure/B5170360.png)
N'-[4-(allyloxy)-3-ethoxybenzylidene]cyclopentanecarbohydrazide
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Overview
Description
N'-[4-(allyloxy)-3-ethoxybenzylidene]cyclopentanecarbohydrazide, also known as AEBP, is a compound that has been extensively studied for its potential therapeutic applications. AEBP is a hydrazide derivative that has been synthesized through a multi-step process involving the reaction of various chemical reagents.
Scientific Research Applications
N'-[4-(allyloxy)-3-ethoxybenzylidene]cyclopentanecarbohydrazide has been studied for its potential therapeutic applications in various fields of research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, this compound has been shown to have a positive effect on wound healing and tissue regeneration.
Mechanism of Action
The mechanism of action of N'-[4-(allyloxy)-3-ethoxybenzylidene]cyclopentanecarbohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This compound has also been shown to inhibit the activity of certain kinases, which are involved in various signaling pathways.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are involved in the development of many diseases. This compound has also been shown to inhibit tumor growth and metastasis, and to improve glucose tolerance in diabetic animals. Additionally, this compound has been shown to promote tissue regeneration and wound healing.
Advantages and Limitations for Lab Experiments
N'-[4-(allyloxy)-3-ethoxybenzylidene]cyclopentanecarbohydrazide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also relatively non-toxic, making it suitable for use in cell culture and animal studies. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer to animals or to use in certain assays. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans is not yet fully understood.
Future Directions
There are several future directions for research on N'-[4-(allyloxy)-3-ethoxybenzylidene]cyclopentanecarbohydrazide. One area of research is to further elucidate the mechanism of action of this compound. This could involve studying the interaction of this compound with specific enzymes and signaling pathways. Another area of research is to explore the potential use of this compound in the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, which could pave the way for clinical trials.
Synthesis Methods
The synthesis of N'-[4-(allyloxy)-3-ethoxybenzylidene]cyclopentanecarbohydrazide involves a multi-step process that starts with the reaction of 4-(allyloxy)-3-ethoxybenzaldehyde with cyclopentanecarbohydrazide in the presence of a catalyst. This reaction results in the formation of an intermediate compound, which is then reacted with a second reagent to yield this compound. The synthesis method has been optimized to achieve high yields and purity of the final product.
Properties
IUPAC Name |
N-[(E)-(3-ethoxy-4-prop-2-enoxyphenyl)methylideneamino]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3/c1-3-11-23-16-10-9-14(12-17(16)22-4-2)13-19-20-18(21)15-7-5-6-8-15/h3,9-10,12-13,15H,1,4-8,11H2,2H3,(H,20,21)/b19-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBVNDXXIYXRWPT-CPNJWEJPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NNC(=O)C2CCCC2)OCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2CCCC2)OCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49823546 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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